Cas no 21436-98-6 (2,6-Dimethylaniline hydrochloride)

• Product Name: 2,6-Dimethylaniline hydrochloride
• CAS No: 21436-98-6
• MF: C₈H₁₂ClN
• MW: 157.640581130981
• MDL: MFCD00060213
• CID: 249747
• PubChem ID: 87577892
• Update Time: 2025-05-21

2,6-Dimethylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethylaniline hydrochloride
• Ropivacaine Related Compound A
• Benzenamine,2,6-dimethyl-, hydrochloride (1:1)
• 2,5-DIMETHY-1H-IMIDAZOLE-4-CARBOXALDEHYDE
• 2,6-dimethylaniline HCl
• 2,6-Dimethylanilin-hydrochlorid
• 2,6-dimethylphenylammonium chloride
• 2,6-Me2C6H3NH3Cl
• 2,6-xylidine
• 2,6-Xylidine,hydrochloride
• 2,6-Xylidinium chloride
• EINECS 244-388-1
• 2,6-Dimethylbenzenamine hydrochloride
• 2,6-Xylidine Hydrochloride
• 2,6-Xylidine, hydrochloride
• 695APM3L5Y
• 2,6-dimethylaniline;hydrochloride
• QNWMFJDRMZWZNN-UHFFFAOYSA-N
• 2,6-Dimethyl aniline hydrochloride
• AK135982
• ST2409216
• 2,6-Dimet
• AKOS016846160
• CS-0153698
• AS-10337
• BENZENAMINE, 2,6-DIMETHYL-, HYDROCHLORIDE (1:1)
• 2,6-Dimethylaniline hydrochloride, >=98%
• EN300-49368
• 21436-98-6
• DTXSID80175705
• FT-0753563
• 2,6-DIMETHYLANILINEHYDROCHLORIDE
• SCHEMBL2864828
• A879095
• UNII-695APM3L5Y
• SB76061
• Q27264321
• SY110503
• X0029
• Benzenamine, 2,6-dimethyl-, hydrochloride
• MFCD00060213
• 2,6-Dimethylaniline hydrochloride, AldrichCPR

• MDL： MFCD00060213
• Inchi： 1S/C8H11N.ClH/c1-6-4-3-5-7(2)8(6)9;/h3-5H,9H2,1-2H3;1H
• InChI Key： QNWMFJDRMZWZNN-UHFFFAOYSA-N
• SMILES： Cl.NC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 157.06600
• Monoisotopic Mass: 121.089149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 80.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Melting Point: 275 °C
• Boiling Point: 217.9°Cat760mmHg
• Flash Point: 91.1°C
• PSA: 26.02000
• LogP: 3.26880

2,6-Dimethylaniline hydrochloride Security Information

• Prompt：warning
• Hazard Statement： H303
• Warning Statement： P312
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• RTECS：ZF0375000
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 2,6-Dimethylaniline hydrochloride

2,6-Dimethylaniline Hydrochloride: A Comprehensive Overview

2,6-Dimethylaniline hydrochloride, with the CAS number 21436-98-6, is a significant compound in the field of organic chemistry. This compound is widely recognized for its role in various chemical reactions and applications. The structure of 2,6-dimethylaniline consists of an aniline derivative with methyl groups attached at the 2nd and 6th positions of the benzene ring. The hydrochloride form of this compound is often preferred due to its enhanced solubility and stability under certain conditions.

The synthesis of 2,6-dimethylaniline hydrochloride typically involves a multi-step process. Initially, the aniline derivative is synthesized through Friedel-Crafts alkylation or other aromatic substitution reactions. The subsequent treatment with hydrochloric acid converts the free base into its hydrochloride salt. This process ensures better handling properties and compatibility with various chemical reactions.

Recent studies have highlighted the potential of 2,6-dimethylaniline in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the field of oncology. The methyl groups at the 2nd and 6th positions provide steric hindrance, which can influence the pharmacokinetic properties of the resulting compounds. This makes 2,6-dimethylaniline hydrochloride a valuable intermediate in medicinal chemistry.

In addition to its role in pharmaceuticals, 2,6-dimethylaniline has found applications in materials science. Its ability to act as a ligand in metal coordination complexes has been exploited in the development of novel catalysts. Recent advancements have demonstrated its effectiveness in catalyzing key reactions such as olefin polymerization and hydrogenation processes. These findings underscore the versatility of this compound across diverse scientific disciplines.

The physical and chemical properties of 2,6-dimethylaniline hydrochloride are well-documented. It exists as a white crystalline solid with a melting point of approximately 180°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol and dichloromethane. Its stability under various conditions makes it suitable for use in both laboratory and industrial settings.

The environmental impact of 2,6-dimethylaniline has also been a topic of recent research. Studies have focused on its biodegradability and potential toxicity to aquatic organisms. Initial findings suggest that while it is not inherently toxic at low concentrations, proper handling and disposal protocols are essential to minimize environmental risks.

In conclusion, 2,6-dimethylaniline hydrochloride, with CAS number 21436-98-6, remains a critical compound in organic chemistry due to its diverse applications and promising research outcomes. Its role as an intermediate in drug discovery, catalyst development, and material science continues to drive innovation across these fields.